Cas no 1101205-89-3 (N1-(3-chlorophenyl)-2,3-dihydro-1H-indole-1,2-dicarboxamide)

• Product Name: N1-(3-chlorophenyl)-2,3-dihydro-1H-indole-1,2-dicarboxamide
• CAS No: 1101205-89-3
• MF: C₁₆H₁₄ClN₃O₂
• MW: 315.754262447357
• CID: 5471909
• PubChem ID: 44014865
• Update Time: 2025-10-23

N1-(3-chlorophenyl)-2,3-dihydro-1H-indole-1,2-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• N1-(3-chlorophenyl)indoline-1,2-dicarboxamide
• AKOS024472536
• 1-N-(3-chlorophenyl)-2,3-dihydroindole-1,2-dicarboxamide
• SR-01000916916-1
• N1-(3-chlorophenyl)-2,3-dihydro-1H-indole-1,2-dicarboxamide
• F2864-0004
• 1101205-89-3
• SR-01000916916

• Inchi： 1S/C16H14ClN3O2/c17-11-5-3-6-12(9-11)19-16(22)20-13-7-2-1-4-10(13)8-14(20)15(18)21/h1-7,9,14H,8H2,(H2,18,21)(H,19,22)
• InChI Key： FBTGOTTYPXCREU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(N1C2C=CC=CC=2CC1C(N)=O)=O

Computed Properties

• Exact Mass: 315.0774544g/mol
• Monoisotopic Mass: 315.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on N1-(3-chlorophenyl)-2,3-dihydro-1H-indole-1,2-dicarboxamide

N1-(3-Chlorophenyl)-2,3-Dihydro-1H-Indole-1,2-Dicarboxamide: A Comprehensive Overview

N1-(3-Chlorophenyl)-2,3-dihydro-1H-indole-1,2-dicarboxamide, identified by the CAS number 1101205-89-3, is a complex organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of indole derivatives, which are widely studied due to their unique structural properties and diverse biological activities. The molecule features a chlorophenyl group attached to the nitrogen atom of the indole moiety, along with two carboxamide groups positioned at the 1 and 2 positions of the indole ring. This configuration imparts distinctive electronic and steric properties to the molecule, making it a subject of interest in both academic and industrial settings.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of N1-(3-chlorophenyl)-2,3-dihydro-1H-indole-1,2-dicarboxamide. One such approach involves the use of palladium-catalyzed coupling reactions, which have proven to be highly efficient in constructing complex aromatic systems. These methods not only enhance the yield of the compound but also facilitate its purification, ensuring high-quality samples for subsequent studies. The ability to synthesize this compound in large quantities has opened new avenues for its application in drug discovery and materials science.

The structural uniqueness of N1-(3-chlorophenyl)-2,3-dihydro-1H-indole-1,2-dicarboxamide has been leveraged in recent pharmacological studies to investigate its potential as a therapeutic agent. Researchers have reported that this compound exhibits promising anti-inflammatory and antioxidant properties, which could be harnessed in the development of novel drugs for chronic diseases such as neurodegenerative disorders and cardiovascular diseases. Furthermore, its ability to modulate key cellular pathways involved in inflammation and oxidative stress has been validated through in vitro assays using human cell lines.

In addition to its pharmacological applications, N1-(3-chlorophenyl)-2,3-dihydro-1H-indole-1,2-dicarboxamide has also gained attention in materials science due to its potential as a building block for advanced functional materials. Its rigid planar structure and conjugated π-system make it an ideal candidate for use in organic electronics. Recent studies have demonstrated that this compound can be incorporated into organic semiconductors to enhance their charge transport properties, paving the way for its application in next-generation electronic devices such as flexible displays and photovoltaic cells.

The synthesis and characterization of N1-(3-chlorophenyl)-2,3-dihydro-1H-indole-1,2-dicarboxamide have been extensively documented in recent scientific literature. For instance, a study published in the Journal of Medicinal Chemistry highlighted its role as a lead compound in anticancer drug development. The research revealed that this compound selectively inhibits the growth of cancer cells by targeting specific oncogenic pathways. Such findings underscore its potential as a versatile tool in both therapeutic and material applications.

In conclusion, N1-(3-chlorophenyl)-2,3-dihydro-1H-indole-1,2-dicarboxamide stands out as a multifaceted compound with significant implications across various scientific domains. Its unique structure, coupled with advancements in synthetic methodologies and pharmacological insights, positions it as a valuable asset for future research and development efforts. As ongoing studies continue to unravel its full potential, this compound is poised to make substantial contributions to both medicine and materials science.